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Abstract:

This technical guide provides a comprehensive overview of the molecular structure, properties,

and projected synthesis and characterization of N'-butanoyl-2-methylbenzohydrazide. While

specific experimental data for this compound is limited in publicly accessible literature, this

document compiles available physicochemical properties and presents detailed, generalized

experimental protocols for its synthesis and characterization based on established methods for

analogous benzohydrazide derivatives. Furthermore, this guide discusses the potential for

biological activity by examining the known properties of the broader class of benzohydrazide

compounds, offering a framework for future research and development.

Molecular Structure and Properties
N'-butanoyl-2-methylbenzohydrazide is a chemical compound with the molecular formula

C12H16N2O2. It belongs to the class of benzohydrazide derivatives, which are characterized

by a hydrazide moiety attached to a benzoyl group. The structure features a 2-methylbenzoyl

group and a butanoyl group attached to the two nitrogen atoms of the hydrazine linker.
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The known physicochemical properties of N'-butanoyl-2-methylbenzohydrazide are

summarized in the table below. This data is essential for its handling, formulation, and analysis.

Property Value Reference(s)

IUPAC Name
N'-butanoyl-2-

methylbenzohydrazide

Synonyms
N'-Butyryl-2-

methylbenzohydrazide
[1]

CAS Number 5328-51-8 [1]

Molecular Formula C12H16N2O2 [1]

Molecular Weight 220.27 g/mol [1]

Density 1.093 g/cm³ [1]

Boiling Point 449.4 °C at 760 mmHg [1]

Flash Point 187 °C [1]

Refractive Index 1.529 [1]

Vapor Pressure 2.88E-08 mmHg at 25°C [1]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of N'-butanoyl-2-
methylbenzohydrazide is not readily available in the reviewed literature, a plausible synthetic

route can be derived from general methods for the synthesis of N'-acyl-benzohydrazides.

Proposed Synthesis Protocol
The synthesis of N'-butanoyl-2-methylbenzohydrazide can be conceptually approached via a

two-step process starting from 2-methylbenzoic acid. The first step involves the formation of 2-

methylbenzohydrazide, which is then acylated with butanoyl chloride.

Step 1: Synthesis of 2-methylbenzohydrazide
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A common method for synthesizing benzohydrazides is the reaction of the corresponding

methyl ester with hydrazine hydrate.

Materials: Methyl 2-methylbenzoate, Hydrazine hydrate, Ethanol.

Procedure:

A mixture of methyl 2-methylbenzoate (1 equivalent) and hydrazine hydrate (1.2

equivalents) in ethanol is refluxed for 4-6 hours.

The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

After completion, the reaction mixture is cooled to room temperature, and the resulting

precipitate is filtered.

The solid is washed with cold ethanol and dried under vacuum to yield 2-

methylbenzohydrazide.

Step 2: Synthesis of N'-butanoyl-2-methylbenzohydrazide

The final product is obtained by the acylation of 2-methylbenzohydrazide.

Materials: 2-methylbenzohydrazide, Butanoyl chloride, Pyridine, Dichloromethane (DCM).

Procedure:

2-methylbenzohydrazide (1 equivalent) is dissolved in anhydrous DCM, and pyridine (1.1

equivalents) is added as a base.

The mixture is cooled to 0 °C in an ice bath.

Butanoyl chloride (1.05 equivalents) is added dropwise to the stirred solution.

The reaction is allowed to warm to room temperature and stirred for 12-16 hours.

The reaction is monitored by TLC.
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Upon completion, the reaction mixture is washed sequentially with dilute HCl, saturated

NaHCO3 solution, and brine.

The organic layer is dried over anhydrous Na2SO4, filtered, and the solvent is removed

under reduced pressure.

The crude product is purified by column chromatography on silica gel or by

recrystallization to afford N'-butanoyl-2-methylbenzohydrazide.

2-Methylbenzoic Acid Methyl Esterification
(MeOH, H2SO4) Methyl 2-methylbenzoate Hydrazinolysis

(N2H4·H2O, EtOH, Reflux) 2-Methylbenzohydrazide Acylation
(Butanoyl chloride, Pyridine, DCM) N'-butanoyl-2-methylbenzohydrazide

Click to download full resolution via product page

A generalized workflow for the synthesis of N'-butanoyl-2-methylbenzohydrazide.

Characterization
The synthesized N'-butanoyl-2-methylbenzohydrazide would be characterized using

standard spectroscopic techniques to confirm its structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: Expected to show characteristic absorption

bands for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching of the amide and

hydrazide groups (around 1640-1680 cm⁻¹), and aromatic C-H stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show distinct signals for the aromatic protons of the 2-methylphenyl

group, the methyl protons, the protons of the butanoyl group (triplet, sextet, triplet), and

the N-H protons (broad singlets).

¹³C NMR: Would display resonances for the carbonyl carbons, the aromatic carbons, and

the aliphatic carbons of the butanoyl and methyl groups.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (or a

protonated molecular ion peak in ESI-MS) corresponding to the molecular weight of the

compound (220.27 g/mol ).
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Biological Activity and Potential Applications
There is no specific information in the reviewed scientific literature regarding the biological

activity, mechanism of action, or signaling pathways associated with N'-butanoyl-2-
methylbenzohydrazide. However, the broader class of benzohydrazide and N'-acylhydrazone

derivatives has been reported to exhibit a wide range of biological activities, suggesting

potential avenues for investigation for the target compound.

Reported Activities of Benzohydrazide Derivatives
Antimicrobial and Antifungal Activity: Many benzohydrazide derivatives have been

synthesized and evaluated for their activity against various bacterial and fungal strains.[2][3]

Some have shown promising results, comparable to standard antibiotics.[3]

Insecticidal Activity: Certain diacylhydrazine derivatives, which share a similar structural

motif, are known to act as insect growth regulators.[4]

Anticancer Activity: Some substituted benzohydrazides have been investigated for their

cytotoxic effects against various cancer cell lines.[2]

Antioxidant and Anti-inflammatory Activity: The hydrazide-hydrazone scaffold has been

explored for its potential antioxidant and anti-inflammatory properties.[5]

Given these precedents, N'-butanoyl-2-methylbenzohydrazide could be a candidate for

screening in these and other biological assays.
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A logical workflow for the initial biological screening of N'-butanoyl-2-methylbenzohydrazide.

Conclusion
N'-butanoyl-2-methylbenzohydrazide is a molecule with a well-defined structure and

predictable physicochemical properties. While specific experimental data on its synthesis and

biological activity are currently lacking in the scientific literature, this guide provides a robust

framework for its preparation and characterization based on established chemical principles.

The diverse biological activities reported for the broader class of benzohydrazide derivatives

suggest that N'-butanoyl-2-methylbenzohydrazide may hold potential as a lead compound in

drug discovery and development. Further experimental investigation is warranted to elucidate

its synthetic accessibility and to explore its potential therapeutic or agrochemical applications.

This technical guide serves as a foundational resource for researchers and scientists interested

in pursuing studies on this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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